Cas no 1214937-40-2 (3-(2-bromo-1,3-thiazol-4-yl)propanal)

• Product Name: 3-(2-bromo-1,3-thiazol-4-yl)propanal
• CAS No: 1214937-40-2
• MF: C₆H₆BrNOS
• MW: 220.086939334869
• CID: 6225840
• PubChem ID: 57834170
• Update Time: 2025-09-20

3-(2-bromo-1,3-thiazol-4-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-1,3-thiazol-4-yl)propanal
• EN300-1896614
• 1214937-40-2
• SCHEMBL13680915

• Inchi： 1S/C6H6BrNOS/c7-6-8-5(4-10-6)2-1-3-9/h3-4H,1-2H2
• InChI Key： NNOZJIYCGSUZIG-UHFFFAOYSA-N
• SMILES： BrC1=NC(=CS1)CCC=O

Computed Properties

• Exact Mass: 218.93535g/mol
• Monoisotopic Mass: 218.93535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles